Cas no 1196093-57-8 (2-Chloro-N-pyrimidin-5-yl-acetamide)

• Product Name: 2-Chloro-N-pyrimidin-5-yl-acetamide
• CAS No: 1196093-57-8
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• CID: 2140981
• Update Time: 2023-08-04

2-Chloro-N-pyrimidin-5-yl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-pyrimidin-5-ylacetamide
• BUIQTLWTKVARJS-UHFFFAOYSA-N
• 2-Chloro-N-pyrimidin-5-yl-acetamide
• Acetamide, 2-chloro-N-5-pyrimidinyl-

• Inchi： 1S/C6H6ClN3O/c7-1-6(11)10-5-2-8-4-9-3-5/h2-4H,1H2,(H,10,11)
• InChI Key： BUIQTLWTKVARJS-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CN=CN=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 0.4
• Topological Polar Surface Area: 54.9